Cas no 2375271-42-2 (tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate
• CAS No: 2375271-42-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 6024331
• PubChem ID: 145874321
• Update Time: 2025-06-08

tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2375271-42-2
• tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate
• EN300-7439268

• Inchi： 1S/C10H16N2O4/c1-10(2,3)16-9(13)12-7-5-15-8(11-7)6-14-4/h5H,6H2,1-4H3,(H,12,13)
• InChI Key： BXAUNCIOJCJHAY-UHFFFAOYSA-N
• SMILES： O(C(NC1=COC(COC)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate

Introduction to Tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate (CAS No. 2375271-42-2)

Tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate, a compound with the CAS number 2375271-42-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry due to their structural versatility and biological activity. The presence of a tert-butyl group and an oxazol ring in its molecular structure contributes to its unique chemical properties and potential applications.

The molecular structure of tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate can be described as a complex heterocyclic derivative. The oxazol ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is a key feature that influences its reactivity and biological interactions. The methoxymethyl group attached to the oxazol ring introduces an alcohol moiety, which can participate in hydrogen bonding and other forms of molecular interaction. Additionally, the tert-butyl group provides steric hindrance, which can modulate the compound's solubility and metabolic stability.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are widely used in the development of drugs targeting various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate make it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxazol ring is known to exhibit bioisosteric properties with other heterocyclic systems, such as thiophene and pyridine rings, which are frequently found in biologically active molecules. This bioisosterism can be exploited to design compounds with improved pharmacokinetic profiles and enhanced biological activity. Furthermore, the methoxymethyl group can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the importance of carbamates in medicinal chemistry. For instance, carbamate-based compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. This has led to their exploration as leads for the development of new drugs. The tert-butyl group in tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate may contribute to its stability and reduce susceptibility to metabolic degradation, making it a valuable scaffold for drug design.

The synthesis of tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the oxazol ring typically involves cyclization reactions between appropriate precursors under controlled conditions. The subsequent functionalization with the methoxymethyl group and the tert-butyl carbamate moiety requires precise regioselective transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to achieve the desired product with minimal side reactions.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results. For example, certain carbamate-containing molecules have demonstrated inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase. These enzymes are implicated in various physiological processes and are often targeted by therapeutic agents. The structural features of tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate, particularly the oxazol ring and the methoxymethyl group, may contribute to its ability to interact with these targets effectively.

The pharmaceutical industry is continuously seeking novel compounds with improved efficacy and safety profiles. Carbamates have emerged as a valuable class of molecules due to their versatility and biological activity. The development of new synthetic methodologies has further facilitated the exploration of carbamate derivatives for pharmaceutical applications. The synthesis and characterization of tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate represent significant advancements in this area.

In conclusion, tert-butyl N-[2-(methoxymethyl)-1,3-oxazol-4-yl]carbamate (CAS No. 2375271-42-2) is a structurally complex carbamate derivative with potential applications in pharmaceutical research. Its unique molecular features make it a promising scaffold for drug discovery efforts aimed at developing novel therapeutic agents. Further studies on its synthesis, characterization, and biological activity will continue to expand our understanding of its potential applications in medicine.